![molecular formula C51H72N2O20 B167073 Respinomycin A1 CAS No. 138843-19-3](/img/structure/B167073.png)
Respinomycin A1
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Respinomycin A1 is a natural product that belongs to the macrolide family of antibiotics. It was first isolated from the fermentation broth of Streptomyces sp. in the early 1990s. This compound has shown significant potential as a therapeutic agent due to its unique chemical structure and biological properties.
Mechanism of Action
The mechanism of action of Respinomycin A1 is not fully understood. However, it has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and transcription. This inhibition results in the accumulation of DNA breaks, which ultimately leads to cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells. It has also been shown to suppress the production of pro-inflammatory cytokines and inhibit the activation of T cells. In addition, this compound has been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Advantages and Limitations for Lab Experiments
One of the main advantages of Respinomycin A1 is its potent antitumor activity. It has also been shown to exhibit activity against a broad range of bacteria and fungi. However, this compound has some limitations for lab experiments. It is a complex molecule that is difficult to synthesize, and its low solubility in water makes it challenging to administer in vivo.
Future Directions
There are several future directions for research on Respinomycin A1. One potential area is the development of analogs of this compound with improved pharmacological properties. Another area of research is the investigation of the mechanism of action of this compound. Finally, the potential use of this compound as a therapeutic agent for the treatment of cancer, bacterial, and fungal infections should be further explored.
Conclusion:
This compound is a natural product that has shown significant potential as a therapeutic agent. It exhibits potent antitumor activity, inhibits the growth of bacteria and fungi, and possesses immunosuppressive and anti-inflammatory properties. However, the complex structure of this compound poses challenges for its synthesis and administration. Further research is needed to fully understand its mechanism of action and to develop analogs with improved pharmacological properties.
Synthesis Methods
The synthesis of Respinomycin A1 is a complex process that involves several steps. The first step is the isolation of the natural product from the fermentation broth of Streptomyces sp. The next step involves the purification of the natural product using various chromatographic techniques. The final step is the structural elucidation of the compound using spectroscopic methods such as NMR and mass spectrometry.
Scientific Research Applications
Respinomycin A1 has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent antitumor activity against various cancer cell lines. This compound has also been shown to inhibit the growth of bacteria and fungi. In addition, it has been shown to possess immunosuppressive and anti-inflammatory properties.
Properties
138843-19-3 | |
Molecular Formula |
C51H72N2O20 |
Molecular Weight |
1033.1 g/mol |
IUPAC Name |
24-[4-amino-5-(4,5-dihydroxy-3-methoxy-4,6-dimethyloxan-2-yl)oxy-4,6-dimethyloxan-2-yl]oxy-13-(4,5-dihydroxy-3-methoxy-4,6-dimethyloxan-2-yl)oxy-23-(dimethylamino)-11,15,22-trihydroxy-12-methoxy-1,11-dimethyl-20,25-dioxahexacyclo[19.3.1.02,19.05,18.07,16.09,14]pentacosa-2(19),3,5(18),7(16),8,14-hexaene-6,17-dione |
InChI |
InChI=1S/C51H72N2O20/c1-19-37(58)49(6,61)42(64-12)45(67-19)71-36-27-22(17-48(5,60)41(36)63-11)16-24-28(32(27)55)33(56)29-23(31(24)54)14-15-25-35(29)70-44-34(57)30(53(9)10)40(51(25,8)73-44)69-26-18-47(4,52)39(21(3)66-26)72-46-43(65-13)50(7,62)38(59)20(2)68-46/h14-16,19-21,26,30,34,36-46,55,57-62H,17-18,52H2,1-13H3 |
InChI Key |
SIBIUPQXDIJVOG-UHFFFAOYSA-N |
SMILES |
CC1C(C(C(C(O1)OC2C(C(CC3=CC4=C(C(=C23)O)C(=O)C5=C(C4=O)C=CC6=C5OC7C(C(C(C6(O7)C)OC8CC(C(C(O8)C)OC9C(C(C(C(O9)C)O)(C)O)OC)(C)N)N(C)C)O)(C)O)OC)OC)(C)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(C(CC3=CC4=C(C(=C23)O)C(=O)C5=C(C4=O)C=CC6=C5OC7C(C(C(C6(O7)C)OC8CC(C(C(O8)C)OC9C(C(C(C(O9)C)O)(C)O)OC)(C)N)N(C)C)O)(C)O)OC)OC)(C)O)O |
synonyms |
respinomycin A1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.